Cas no 127855-54-3 (2-(3-chloropropyl)-1H-1,3-benzodiazole)

• Product Name: 2-(3-chloropropyl)-1H-1,3-benzodiazole
• CAS No: 127855-54-3
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 103078
• PubChem ID: 417474
• Update Time: 2025-07-23

2-(3-chloropropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(3-chloropropyl)-
• 1H-Benzimidazole,2-(3-chloropropyl)-(9CI)
• 2-(3-chloropropyl)-1H-1,3-benzodiazole
• AKOS009144448
• EN300-113370
• 127855-54-3
• 2-(3-chloropropyl)-1H-benzo[d]imidazole
• SCHEMBL7427658
• 2-(3-chloropropyl)-1H-benzimidazole

• Inchi： 1S/C10H11ClN2/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key： VDXWVKUSGCEVES-UHFFFAOYSA-N
• SMILES： ClCCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 194.061
• Monoisotopic Mass: 194.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(3-chloropropyl)-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 127855-54-3 and Product Name: 2-(3-chloropropyl)-1H-1,3-benzodiazole

The compound with the CAS number 127855-54-3 and the product name 2-(3-chloropropyl)-1H-1,3-benzodiazole represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, belonging to the benzodiazepine class, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a chloropropyl side chain on the benzodiazole core introduces specific electronic and steric characteristics that can influence its biological activity and interactions with biological targets.

Recent advancements in the study of benzodiazepine derivatives have highlighted the importance of structural modifications in optimizing pharmacological properties. The 2-(3-chloropropyl)-1H-1,3-benzodiazole molecule has been explored for its potential in modulating neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) receptors. These receptors play a crucial role in regulating anxiety, sleep, and muscle relaxation, making benzodiazepine derivatives valuable candidates for therapeutic interventions.

In the context of modern drug discovery, the synthesis and characterization of novel benzodiazepine analogs like 2-(3-chloropropyl)-1H-1,3-benzodiazole are of paramount importance. The chloropropyl substituent not only affects the compound's solubility and metabolic stability but also influences its binding affinity to specific protein targets. This has led to extensive research into developing derivatives with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of this compound is its potential in the development of treatments for neurological disorders. Studies have indicated that modifications at the 3-position of the benzodiazole ring can significantly alter its pharmacological effects. The 2-(3-chloropropyl)-1H-1,3-benzodiazole derivative has been investigated for its ability to interact with various enzymes and receptors, suggesting multiple mechanisms of action. This versatility makes it an attractive candidate for further exploration in preclinical studies.

The chemical synthesis of 2-(3-chloropropyl)-1H-1,3-benzodiazole involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These techniques not only enhance efficiency but also allow for greater flexibility in modifying the structure for targeted biological activities.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(3-chloropropyl)-1H-1,3-benzodiazole and biological targets. These simulations help predict binding affinities and identify key residues involved in receptor interactions. Such insights are crucial for designing next-generation compounds with enhanced therapeutic efficacy.

The pharmacological evaluation of 2-(3-chloropropyl)-1H-1,3-benzodiazole has revealed interesting findings regarding its anxiolytic and sedative properties. Preclinical studies have demonstrated that this derivative exhibits a balanced spectrum of activity, making it a promising candidate for treating conditions such as generalized anxiety disorder and insomnia. Additionally, its potential role in muscle relaxation has been explored in models of spasticity and dystonia.

Future directions in research may focus on exploring the compound's interactions with other biological pathways and its potential as a lead molecule for drug development. The integration of high-throughput screening technologies with structure-based drug design approaches will likely accelerate the discovery process. Furthermore, investigating the compound's metabolic fate and toxicological profile will be essential steps before considering clinical translation.

In conclusion, 2-(3-chloropropyl)-1H-1,3-benzodiazole represents a fascinating example of how structural modifications can enhance the pharmacological properties of benzodiazepine derivatives. Its unique combination of chemical features makes it a valuable tool for both academic research and pharmaceutical development. As our understanding of neurological disorders continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.